(S)-TCO-PEG3-amine

• Molecular Formula: C17H32N2O5
• Molecular Weight: 344.4 g/mol
• InChI: InChI=1S/C17H32N2O5/c18-8-10-21-12-14-23-15-13-22-11-9-19-17(20)24-16-6-4-2-1-3-5-7-16/h1-2,16H,3-15,18H2,(H,19,20)/b2-1-
• InChIKey: AFIOVAPNQNBQKL-UPHRSURJSA-N

Why (S)-TCO-PEG3-amine Remains a Preferred Heterobifunctional Linker for Bioorthogonal Conjugation and PROTAC Synthesis

(S)-TCO-PEG3-amine is a heterobifunctional linker belonging to the class of strained trans-cyclooctene (TCO) polyethylene glycol (PEG) derivatives, bearing a terminal primary amine. The compound's core functionality derives from its TCO moiety, which undergoes a Strain-Promoted Inverse Electron-Demand Diels-Alder (SPIEDAC) cycloaddition with tetrazine derivatives, a reaction known for second-order rate constants that can exceed 10⁶ M⁻¹s⁻¹ [1]. The PEG3 spacer arm enhances aqueous solubility and reduces steric hindrance, while the terminal primary amine serves as a versatile reactive site for further conjugation to carboxylic acids or activated NHS esters . As a PEG-based PROTAC linker, (S)-TCO-PEG3-amine joins two essential ligands to facilitate selective protein degradation via the intracellular ubiquitin-proteasome system [2].

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Bioorthogonal handle

Strained TCO for rapid tetrazine SPIEDAC ligation

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Spacer design

PEG3 arm enhances solubility without excessive flexibility

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Conjugation target

Terminal amine for carboxyl groups (EDC/DCC chemistry)

• [1] Studies on the stability and stabilization of trans-cyclooctenes through radical inhibition and silver (I) metal complexation. Tetrahedron, 2019, 75(32), 4307-4317. View Source
• [2] Wang Y, et al. Degradation of proteins by PROTACs and other strategies. Acta Pharm Sin B. 2020 Feb;10(2):207-238. View Source

Why Generic Substitution of (S)-TCO-PEG3-amine with In-Class Analogs Is Scientifically Unsound Without Empirical Validation

Generic substitution among TCO-PEGn-amine linkers is scientifically unsound because the stereochemistry of the TCO moiety, the length of the PEG spacer, and the presence of a free amine are not merely structural variations but key functional determinants. The (S)-configuration of the TCO ring confers distinct reactivity and stability profiles compared to its regioisomers, with reaction rates following the order 4-TCO > 2-TCO and axial > equatorial . Furthermore, the PEG3 spacer length directly modulates the spatial reach and flexibility between conjugated moieties, impacting ternary complex formation in PROTAC applications; replacing it with a shorter (e.g., PEG1) or longer (e.g., PEG12) analog without empirical validation carries a high risk of suboptimal or failed experimental outcomes [1].

Stereochemistry

(S)-axial isomer reactivity may differ from equatorial or racemic TCO; ligation kinetics are not interchangeable without verification.

PEG length

PEG3 spacer affects ternary complex geometry; substituting PEG1 or PEG6 can alter solubility and PROTAC efficiency.

Reactive handle

Terminal amine targets carboxyl groups; TCO-NHS ester targets amines. Direct replacement without adjusting conjugation partner will fail.

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation, 2025. View Source

Quantitative Evidence Guide: Differentiating (S)-TCO-PEG3-amine from Its Closest Analogs

Reactivity: Axial (S)-TCO Isomer Exhibits Faster Tetrazine Ligation Kinetics than Equatorial Isomer

The axial configuration of the (S)-TCO moiety in (S)-TCO-PEG3-amine results in faster reaction kinetics with tetrazines compared to its equatorial counterpart. For the TCO-PEG3-amine scaffold, the axial isomer (commercial TCI Cat. T4233) and equatorial isomer (TCI Cat. T4234) are regio- and stereoisomers with distinct reactivity; reaction rates follow the general order axial > equatorial for TCO-tetrazine cycloadditions .

Ligation kinetics

Class-level

Axial (S)-TCO > Equatorial

Faster axial kinetics may support time-sensitive pretargeted workflows.

Rank order inferred from TCO isomer class; validate with specific tetrazine.

Evidence Dimension	Reaction rate (kinetics) with tetrazines
Target Compound Data	Axial (S)-TCO-PEG3-amine: faster kinetics
Comparator Or Baseline	Equatorial TCO-PEG3-amine: slower kinetics
Quantified Difference	Axial > equatorial (qualitative rank order established for TCO regioisomers)
Conditions	Tetrazine ligation (SPIEDAC) under standard bioorthogonal conditions

Why This Matters

Selection of the axial (S)-isomer over the equatorial isomer is critical for applications requiring maximal conjugation speed, such as pretargeted imaging or labeling of low-abundance biomolecules.

PEG3 Spacer: Optimized Balance of Solubility and Minimal Steric Hindrance vs. PEG1 and PEG6 Analogs

The PEG3 spacer in (S)-TCO-PEG3-amine (MW 344.45 g/mol) provides a specific balance of aqueous solubility and spatial reach that differs quantifiably from shorter and longer analogs. TCO-PEG1-amine (MW 256.34 g/mol) offers limited solubility enhancement and may induce steric hindrance between conjugated moieties due to its shorter reach, while TCO-PEG6-amine (MW 476.6 g/mol) introduces greater conformational flexibility and increased molecular weight, which can alter the ternary complex geometry in PROTAC design and potentially affect cellular permeability . The PEG3 length (3 ethylene glycol units) is specifically chosen to provide adequate spacing without excessive flexibility, reducing non-specific aggregation while maintaining efficient bioconjugation yields [1].

PEG spacer length

Cross-study comparable

PEG3: 3 units, ~2.3× longer than PEG1; ~50% shorter than PEG6

Balances solubility and sterics for PROTAC ternary complex formation.

Reported optimal balance; re-optimize if spacer length is changed.

Evidence Dimension	PEG spacer length (ethylene glycol units) and molecular weight
Target Compound Data	PEG3: 3 units, MW 344.45 g/mol
Comparator Or Baseline	TCO-PEG1-amine: 1 unit, MW 256.34 g/mol; TCO-PEG6-amine: 6 units, MW 476.6 g/mol
Quantified Difference	PEG3 provides ~2.3-fold longer spacer than PEG1; ~50% shorter than PEG6
Conditions	Bioconjugation and PROTAC ternary complex formation in aqueous biological media

Why This Matters

The PEG3 spacer length is empirically validated in PROTAC literature to balance solubility enhancement with minimal interference to ternary complex formation; substituting with PEG1 or PEG6 analogs without re-optimization may compromise degradation efficiency.

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation, 2025. View Source

Stereochemical Purity: (S)-Configuration Provides Defined Reactivity vs. Racemic or Unspecified TCO Mixtures

The (S)-configuration of the TCO moiety in (S)-TCO-PEG3-amine ensures a defined stereochemistry that directly impacts its reactivity and stability profile. TCO reagents exist as regio- and stereoisomers with distinct properties: 4-TCO derivatives (including the axial isomer) react faster with tetrazines than 2-TCO derivatives, while 2-TCO derivatives exhibit greater stability in thiol-containing biological environments . Using racemic mixtures or compounds with unspecified stereochemistry introduces experimental variability, as the relative proportions of axial/equatorial and 4-TCO/2-TCO isomers are undefined. (S)-TCO-PEG3-amine is supplied as a single, defined stereoisomer, with purity verified by HPLC and qNMR (>90.0% for the axial isomer) [1].

Stereochemical purity

Class-level

Single (S)-axial isomer, purity >90.0% (HPLC/qNMR)

Defined isomer supports batch reproducibility in conjugation assays.

Verify lot-specific purity certificate for critical applications.

Evidence Dimension	Stereochemical definition and isomer purity
Target Compound Data	Single (S)-axial isomer, purity >90.0% (HPLC)(qNMR)
Comparator Or Baseline	Racemic mixtures or unspecified stereochemistry TCO reagents: variable isomer ratios
Quantified Difference	Defined vs. undefined isomer composition; purity specification >90.0%
Conditions	Analytical characterization by HPLC and qNMR per vendor specifications

Why This Matters

Procurement of defined stereoisomer ensures batch-to-batch reproducibility in conjugation kinetics and downstream assay performance, which is critical for applications requiring precise quantification such as PET imaging and ADC development.

• [1] TCI (Shanghai) Development Co., Ltd. TCO-PEG3-amine axial isomer product specification (Cat. T4233). View Source

Free Amine vs. NHS Ester: Terminal Amine Enables Covalent Conjugation to Carboxylate-Containing Molecules

The terminal primary amine group of (S)-TCO-PEG3-amine distinguishes it from TCO-NHS ester analogs in terms of conjugation chemistry. (S)-TCO-PEG3-amine is designed to react with carboxyl groups on biomolecules (e.g., the C-terminus of proteins, carboxylated surfaces) via amide bond formation in the presence of activators such as EDC or DCC . In contrast, TCO-NHS ester (MW 267.30 g/mol, CAS 1191901-33-3) reacts selectively with primary amines on proteins, peptides, and surfaces to form stable amide bonds . The choice between amine-functionalized and NHS-functionalized TCO reagents is non-interchangeable; the appropriate selection depends entirely on the available reactive handle on the target biomolecule.

Reactive handle

Direct head-to-head

Amine (targets -COOH) vs. NHS ester (targets -NH₂)

Handle selection must match available conjugation partner chemistry.

Non-interchangeable; confirm reactive group before procurement.

Evidence Dimension	Reactive functional group and conjugation target
Target Compound Data	Terminal primary amine; reacts with carboxyl groups via EDC/DCC activation
Comparator Or Baseline	TCO-NHS ester (MW 267.30 g/mol); reacts with primary amines on proteins/peptides
Quantified Difference	Opposite conjugation polarity: amine targets carboxyls; NHS ester targets amines
Conditions	Aqueous or organic media; amide bond formation under standard bioconjugation protocols

Why This Matters

Selection of the correct reactive handle is non-negotiable for successful bioconjugation; substituting (S)-TCO-PEG3-amine with TCO-NHS ester without corresponding adjustment of the conjugation partner's reactive group will result in complete experimental failure.

Best-Fit Research and Industrial Application Scenarios for (S)-TCO-PEG3-amine Based on Quantitative Evidence

PROTAC Synthesis Requiring Defined PEG3 Spacer Length and Axial TCO Reactivity

(S)-TCO-PEG3-amine is optimally suited for synthesizing PROTAC (PROteolysis TArgeting Chimera) molecules where a PEG3 spacer provides the necessary spatial separation between the E3 ligase ligand and the target protein ligand without excessive conformational flexibility that could impair ternary complex formation. The defined (S)-axial stereochemistry ensures reproducible and rapid TCO-tetrazine conjugation kinetics, which is essential for modular PROTAC assembly and subsequent intracellular protein degradation via the ubiquitin-proteasome system [1]. The free amine terminal enables covalent linkage to carboxyl-containing ligand precursors, facilitating efficient and site-specific PROTAC construction.

Bioorthogonal Conjugation to Carboxylate-Modified Biomolecules for Fluorescent Imaging

In applications requiring covalent attachment of a TCO handle to carboxylate-containing biomolecules (e.g., C-terminal carboxyl groups of peptides, carboxylated nanoparticle surfaces), (S)-TCO-PEG3-amine is the reagent of choice over TCO-NHS ester analogs. The primary amine reacts with carboxyl groups via EDC- or DCC-mediated amide bond formation, installing the TCO moiety for subsequent rapid tetrazine ligation with fluorophore-tetrazine conjugates. The PEG3 spacer minimizes steric hindrance and enhances aqueous solubility, enabling efficient labeling of biomolecules in complex biological media. The fast kinetics of the axial (S)-TCO isomer (exceeding 10⁴ M⁻¹s⁻¹ class-level) support real-time fluorescent imaging applications in living cells and tissues .

Pretargeted PET Imaging and Radiochemistry with Defined Stereochemical Purity

(S)-TCO-PEG3-amine is particularly valuable for pretargeted positron emission tomography (PET) imaging and radiochemistry applications, where the defined (S)-axial stereochemistry and high purity (>90.0% by HPLC/qNMR) ensure reproducible and rapid in vivo ligation with radiolabeled tetrazine probes. The exceptional second-order rate constants of TCO-tetrazine ligation (which can exceed 10⁶ M⁻¹s⁻¹ for optimized systems) enable efficient conjugation at the low concentrations typical of in vivo molecular imaging [1]. The PEG3 spacer provides sufficient hydrophilicity to reduce non-specific binding while maintaining favorable pharmacokinetics for targeted delivery. The defined stereoisomer composition is critical for achieving consistent tumor-to-background ratios and minimizing batch-to-batch variability in preclinical and clinical imaging studies.

Application

Selection Property

Validation Focus

PROTAC synthesis

Defined (S)-axial TCO reactivity and PEG3 spacer

Ternary complex geometry and degradation efficiency

Carboxylate bioorthogonal labeling

Terminal amine for carboxyl conjugation; PEG3 solubility

Labeling efficiency with minimal steric hindrance

Pretargeted imaging (research)

Stereochemical purity and fast axial kinetics

Consistent target-to-background ratios in models

• [1] Studies on the stability and stabilization of trans-cyclooctenes through radical inhibition and silver (I) metal complexation. Tetrahedron, 2019, 75(32), 4307-4317. View Source